(3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol

• IUPAC Name: 1-[(3S,4S)-3-hydroxy-4-(4-methylpiperazin-1-yl)pyrrolidin-1-yl]-3-methylbut-2-en-1-one
• InChI: InChI=1S/C14H25N3O2/c1-11(2)8-14(19)17-9-12(13(18)10-17)16-6-4-15(3)5-7-16/h8,12-13,18H,4-7,9-10H2,1-3H3/t12-,13-/m0/s1
• InChI Key: CEWHSILUVDKRJQ-STQMWFEESA-N
• Canonical SMILES: CC(=CC(=O)N1CC(C(C1)O)N2CCN(CC2)C)C
• Isomeric SMILES: CC(=CC(=O)N1C[C@@H]([C@H](C1)O)N2CCN(CC2)C)C
• Molecular Formula: C14H25N3O2
• Molecular Weight: 267.37 g/mol

Description

(3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol is a chemical compound that has been extensively researched in the scientific community. This compound has shown potential in various fields of study, including medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol is not fully understood. However, studies have shown that this compound has the ability to inhibit certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound has the ability to induce apoptosis, inhibit cell proliferation, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol in lab experiments is its high potency. This compound has been shown to have a significant effect at low concentrations, making it an ideal candidate for drug discovery. However, one of the limitations of using this compound in lab experiments is its high cost and complex synthesis method, which may limit its widespread use.

Future Directions

There are several future directions for the research and development of (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the further study of the mechanism of action of this compound, which may lead to the discovery of new therapeutic targets. Additionally, the development of novel drug delivery systems may improve the efficacy and bioavailability of this compound.

Synthesis Methods

The synthesis of (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the Mannich reaction. In this reaction, an aldehyde, an amine, and a ketone are reacted together to form a β-amino carbonyl compound. This compound is then further reacted with an enantiopure chiral auxiliary to obtain the desired product.

Scientific Research Applications

(3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol has been extensively studied for its potential use in medicinal chemistry and drug discovery. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.